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Compound of Interest

Compound Name: Trimethylindium

Cat. No.: B1585567 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of hazardous materials is paramount. Trimethylindium (TMI), a pyrophoric and water-

reactive organometallic compound, requires stringent disposal procedures to mitigate risks of

fire, explosion, and environmental contamination. This guide provides essential, step-by-step

information for the proper disposal of trimethylindium, ensuring the safety of laboratory

personnel and compliance with regulations.

Immediate Safety and Handling Precautions
Trimethylindium (In(CH₃)₃) is a white, volatile solid that can ignite spontaneously in air and

reacts violently with water.[1][2][3] It is crucial to handle TMI under an inert atmosphere, such

as nitrogen or argon, in a glove box or sealed system.[4][5] Personal protective equipment

(PPE) is mandatory and includes fire-resistant laboratory clothing, chemical-impermeable

gloves (neoprene or nitrile rubber), and full-face protection with safety goggles.[4][6]

Emergency eye wash stations and safety showers must be readily accessible.[4][5]

Spill Management
In the event of a TMI spill, immediate and careful action is required. All ignition sources must be

eliminated from the area.[4][5][6] Do not use water or foam extinguishers.[1][5] The appropriate

response involves:

Evacuate: Evacuate all non-essential personnel from the spill area.[1]
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Contain: If safe to do so, attempt to stop the release.[1]

Cover: Cover the spill with a dry, inert material such as dry chemical powder, lime, sand, or

soda ash.[4][5]

Decompose: Allow the material to decompose fully.[4][5]

Collect: Once decomposition is complete, carefully sweep the material into a suitable,

sealable container for disposal.[4][5]

Disposal Protocol
The recommended and required method for the disposal of trimethylindium is through a

licensed chemical destruction plant or by controlled incineration.[4][5][6] TMI is classified as a

RCRA hazardous waste due to its ignitability (40 CFR 261.21) and reactivity (40 CFR 261.23).

[4][5]

Key Disposal Steps:

Containment: Unused or waste TMI should be stored in its original, tightly sealed container

under an inert atmosphere.[4][6]

Labeling: The container must be clearly labeled as "Hazardous Waste," "Pyrophoric," "Water-

Reactive," and with the chemical name "Trimethylindium."

Contact a Licensed Waste Disposal Service: Arrange for pickup and disposal by a

professional service experienced in handling pyrophoric materials.[4][7] Provide them with

the Safety Data Sheet (SDS) for TMI.

Packaging for Transport: Follow all local, national, and international regulations for the

packaging and transport of hazardous materials. The UN number for trimethylindium is

UN3393 or UN3394, depending on its form (solid or liquid solution).[3][4][7]

It is strictly prohibited to dispose of trimethylindium by flushing it down the sewer system or

mixing it with other waste streams.[4][5][6]

Quantitative Data Summary
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While specific experimental protocols for the large-scale disposal of trimethylindium are not

publicly detailed due to the inherent hazards, the following table summarizes key quantitative

data related to its properties and safe handling limits.

Parameter Value Source

Chemical Formula C₃H₉In [2][4]

Molar Mass 159.92 g/mol [1][8]

Melting Point 88 °C (191 °F) [1][8]

Boiling Point 133.8 °C (272.8 °F) [1]

Explosive Decomposition

Temperature
>100 °C (212 °F) [4][5]

Thermal Instability Above 140 °C (284 °F) [1]

Vapor Pressure 2.4 mm Hg [3]

ACGIH TLV (as In) 0.1 mg/m³ [3]

Storage Inert Gas

Requirement
<50 ppm Oxygen [5]

Trimethylindium Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

trimethylindium, from initial handling to final disposal.
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Trimethylindium Disposal Workflow
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Caption: Logical workflow for the proper disposal of trimethylindium.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

trimethylindium, protecting personnel and the environment. Always consult your institution's

specific safety protocols and the material's Safety Data Sheet (SDS) before handling or

disposing of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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